4-Methoxy-3-nitro-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide
4-Methoxy-3-nitro-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide
Brand Name:
Vulcanchem
CAS No.:
333739-01-8
VCID:
VC0410327
InChI:
InChI=1S/C21H16N6O4S/c1-31-19-10-7-13(11-18(19)27(29)30)20(28)23-21(32)22-14-8-9-16-17(12-14)25-26(24-16)15-5-3-2-4-6-15/h2-12H,1H3,(H2,22,23,28,32)
SMILES:
COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC3=NN(N=C3C=C2)C4=CC=CC=C4)[N+](=O)[O-]
Molecular Formula:
C21H16N6O4S
Molecular Weight:
448.5g/mol
4-Methoxy-3-nitro-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide
CAS No.: 333739-01-8
Main Products
VCID: VC0410327
Molecular Formula: C21H16N6O4S
Molecular Weight: 448.5g/mol
![4-Methoxy-3-nitro-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide - 333739-01-8](/images/no_structure.jpg)
| CAS No. | 333739-01-8 |
|---|---|
| Product Name | 4-Methoxy-3-nitro-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide |
| Molecular Formula | C21H16N6O4S |
| Molecular Weight | 448.5g/mol |
| IUPAC Name | 4-methoxy-3-nitro-N-[(2-phenylbenzotriazol-5-yl)carbamothioyl]benzamide |
| Standard InChI | InChI=1S/C21H16N6O4S/c1-31-19-10-7-13(11-18(19)27(29)30)20(28)23-21(32)22-14-8-9-16-17(12-14)25-26(24-16)15-5-3-2-4-6-15/h2-12H,1H3,(H2,22,23,28,32) |
| Standard InChIKey | IYQMVTRFLSHDSM-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC3=NN(N=C3C=C2)C4=CC=CC=C4)[N+](=O)[O-] |
| Canonical SMILES | COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC3=NN(N=C3C=C2)C4=CC=CC=C4)[N+](=O)[O-] |
| PubChem Compound | 1728206 |
| Last Modified | Nov 11 2021 |
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